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Introduction
1-Methoxyheptane, a simple aliphatic ether, holds a modest yet illustrative place in the

broader history of organic synthesis. While not marked by a singular momentous discovery, its

existence is a direct consequence of the foundational principles of ether synthesis developed in

the 19th century. This technical guide delves into the historical context of its likely first

synthesis, its physicochemical properties, and the established experimental protocols for its

preparation. The information is presented to be a practical resource for professionals in the

chemical and pharmaceutical sciences.

Historical Context: The Dawn of Ether Synthesis
The synthesis of ethers predates the formal establishment of organic chemistry. Early methods,

dating back to the 13th century, involved the acid-catalyzed dehydration of alcohols, a process

that was not well understood at the time. It was the seminal work of Alexander Williamson in

1850 that brought clarity to the structure of ethers and provided a versatile and rational

synthetic method—the Williamson ether synthesis.[1][2] This reaction, involving an alkoxide

and an alkyl halide, became the cornerstone of ether preparation and remains a fundamental

reaction in modern organic chemistry.[1][3]

Given the straightforward nature of the Williamson ether synthesis, it is highly probable that 1-
methoxyheptane was first synthesized in the late 19th or early 20th century as part of
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systematic studies on the preparation and properties of homologous series of ethers. However,

a specific, documented "discovery" of this particular compound is not prominent in the historical

chemical literature, suggesting its synthesis was a routine application of a well-established

method rather than a notable research breakthrough.

Physicochemical Properties of 1-Methoxyheptane
The physical and chemical characteristics of 1-methoxyheptane are well-documented,

reflecting its simple, unbranched structure. This data is crucial for its handling, purification, and

application in various chemical processes.

Property Value Reference

Molecular Formula C8H18O [4][5][6]

Molecular Weight 130.23 g/mol [4][6]

Boiling Point 150.5 °C at 760 mmHg [4][5]

Density 0.78 g/cm³ [4][5]

Refractive Index 1.404 [4][5]

Flash Point 35.8 °C [4]

Melting Point -94 °C (estimate) [4][7]

Vapor Pressure 4.87 mmHg at 25°C [4]

CAS Number 629-32-3 [4][6]

Experimental Protocol: Synthesis of 1-
Methoxyheptane via Williamson Ether Synthesis
The most common and efficient method for the laboratory preparation of 1-methoxyheptane is

the Williamson ether synthesis. This involves the reaction of a heptyl halide with sodium

methoxide.

Reaction:
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CH₃(CH₂)₆Br + NaOCH₃ → CH₃(CH₂)₆OCH₃ + NaBr

Materials:

1-Bromoheptane (or 1-chloroheptane)

Sodium methoxide

Anhydrous methanol or another suitable polar aprotic solvent (e.g., DMF, DMSO)

Apparatus for heating under reflux with a condenser and drying tube

Separatory funnel

Distillation apparatus

Procedure:

Preparation of the Alkoxide: A solution of sodium methoxide is prepared by carefully

dissolving sodium metal in an excess of anhydrous methanol under an inert atmosphere

(e.g., nitrogen or argon). Alternatively, commercial sodium methoxide can be used.

Reaction Setup: The reaction is typically carried out in a round-bottom flask equipped with a

reflux condenser. The sodium methoxide solution in methanol is placed in the flask.

Addition of Alkyl Halide: 1-Bromoheptane is added dropwise to the stirred solution of sodium

methoxide.

Reaction Conditions: The reaction mixture is heated to reflux and maintained at this

temperature for a period sufficient to ensure complete reaction, which can be monitored by

techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: After the reaction is complete, the mixture is cooled to room temperature. The

solvent (methanol) is removed under reduced pressure. Water is then added to the residue

to dissolve the sodium bromide byproduct.

Extraction: The aqueous mixture is transferred to a separatory funnel, and the crude 1-
methoxyheptane is extracted with a suitable organic solvent, such as diethyl ether or
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dichloromethane. The organic layer is washed with water and then with brine to remove any

remaining water-soluble impurities.

Drying and Purification: The organic extract is dried over an anhydrous drying agent (e.g.,

magnesium sulfate or sodium sulfate). The drying agent is removed by filtration, and the

solvent is evaporated to yield the crude product.

Final Purification: The crude 1-methoxyheptane is purified by fractional distillation to obtain

the final product with high purity.

Logical Relationship of Synthesis
The synthesis of 1-methoxyheptane via the Williamson ether synthesis follows a clear logical

progression from starting materials to the final product.

Starting Materials

Reaction Process

Products

1-Heptyl Halide
(e.g., 1-Bromoheptane)

SN2 Reaction
in Polar Solvent

Sodium Methoxide

1-Methoxyheptane

Sodium Halide
(e.g., NaBr)

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of 1-Methoxyheptane.

Applications
The primary application of 1-methoxyheptane is in the fragrance industry.[7] It is used as a

modifier in perfumes, particularly to impart fresh, green, and herbal notes.[7] Its stability in

various media, such as soaps and powders, makes it a versatile ingredient in a range of

consumer products.[7]

Conclusion
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While the discovery of 1-methoxyheptane lacks a specific historical narrative, its existence

and preparation are firmly rooted in the fundamental principles of organic chemistry established

in the 19th century. The Williamson ether synthesis provides a reliable and straightforward

method for its production. The well-characterized physicochemical properties of 1-
methoxyheptane have led to its application in the fragrance industry. This guide provides a

concise yet comprehensive overview of the technical information relevant to this simple ether,

serving as a valuable resource for researchers and professionals in the chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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